1-{3-[1-(3-methyl-2-furoyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine

• IUPAC Name: 3-[1-(3-methylfuran-2-carbonyl)piperidin-4-yl]-1-(4-phenylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C24H31N3O3/c1-19-11-18-30-23(19)24(29)27-12-9-20(10-13-27)7-8-22(28)26-16-14-25(15-17-26)21-5-3-2-4-6-21/h2-6,11,18,20H,7-10,12-17H2,1H3
• InChI Key: VEZBHGXQYKSNMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)C(=O)N2CCC(CC2)CCC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C24H31N3O3
• Molecular Weight: 409.5 g/mol

Description

1-{3-[1-(3-methyl-2-furoyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine, also known as MFP, is a chemical compound that has been extensively studied due to its potential applications in scientific research. MFP belongs to the class of piperazine derivatives and has been found to possess unique biochemical and physiological properties that make it an attractive candidate for various research purposes.

Mechanism of Action

1-{3-[1-(3-methyl-2-furoyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine acts as a potent antagonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. It has also been found to inhibit the reuptake of serotonin and norepinephrine, which are important neurotransmitters in the brain. By blocking the activity of these receptors, 1-{3-[1-(3-methyl-2-furoyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine can modulate the activity of various neurotransmitters and neuromodulators, leading to changes in behavior and cognition.
Biochemical and Physiological Effects
1-{3-[1-(3-methyl-2-furoyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine has been found to have several biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of neuronal firing, and the regulation of ion channels. It has also been shown to have anxiolytic and antidepressant effects, which may be due to its ability to modulate the activity of the serotonin and norepinephrine systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{3-[1-(3-methyl-2-furoyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine in lab experiments is its potency and selectivity for the 5-HT1A receptor. This makes it an attractive candidate for studying the effects of drugs on this receptor subtype. However, one of the limitations of using 1-{3-[1-(3-methyl-2-furoyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of 1-{3-[1-(3-methyl-2-furoyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine, including its potential applications in the treatment of anxiety and depression. It may also be useful in the study of other neurotransmitter systems, such as the dopamine system. Additionally, further research is needed to explore the long-term effects of 1-{3-[1-(3-methyl-2-furoyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine and its potential applications in other areas of scientific research.

Scientific Research Applications

1-{3-[1-(3-methyl-2-furoyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to possess unique properties that make it an attractive candidate for studying the central nervous system. 1-{3-[1-(3-methyl-2-furoyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine has been used in various studies to investigate the effects of drugs on the brain, as well as to explore the mechanisms of action of various neurotransmitters and neuromodulators.